Cas no 653604-39-8 (Benzenamine, 3-(cyclopentylmethyl)-)

Benzenamine, 3-(cyclopentylmethyl)- structure
653604-39-8 structure
Product Name:Benzenamine, 3-(cyclopentylmethyl)-
CAS No:653604-39-8
MF:C12H17N
MW:175.270083189011
CID:399634
PubChem ID:71376004
Update Time:2025-04-19

Benzenamine, 3-(cyclopentylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(cyclopentylmethyl)-
    • 3-(cyclopentylmethyl)aniline
    • 653604-39-8
    • DTXSID30798726
    • Inchi: 1S/C12H17N/c13-12-7-3-6-11(9-12)8-10-4-1-2-5-10/h3,6-7,9-10H,1-2,4-5,8,13H2
    • InChI Key: UIAXQEAPKLTQAD-UHFFFAOYSA-N
    • SMILES: NC1=CC=CC(=C1)CC1CCCC1

Computed Properties

  • Exact Mass: 175.13621
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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